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Compound of Interest

Compound Name: 5,6-Dimethyl-2,3-dihydropyrazine

Cat. No.: B095150

Physical Properties of 5,6-Dimethyl-2,3-
dihydropyrazine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 5,6-
Dimethyl-2,3-dihydropyrazine, a heterocyclic organic compound of interest in various
chemical and pharmaceutical research domains. This document outlines its boiling point and
density, supported by detailed experimental protocols for their determination.

Core Physical Properties

The physical characteristics of 5,6-Dimethyl-2,3-dihydropyrazine are crucial for its handling,
purification, and application in synthetic chemistry and materials science. The primary physical
constants are summarized below.

Physical Property Value Conditions
Boiling Point 60-63 °C at 18 Torr[1]
173.2°C at 760 mmHg[2]

Density 1.02 g/cm3 Predicted[1][2]
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Experimental Protocols

Accurate determination of physical properties is fundamental to chemical characterization. The
following sections detail standard laboratory procedures for measuring the boiling point and
density of liquid organic compounds like 5,6-Dimethyl-2,3-dihydropyrazine.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and reliable method for its determination is the distillation method.[3][4]

Methodology:

o Apparatus Setup: Assemble a simple distillation apparatus. This typically includes a round-
bottom flask, a heating mantle, a distillation head with a port for a thermometer, a condenser,
and a receiving flask.

e Sample Preparation: Place a small volume of 5,6-Dimethyl-2,3-dihydropyrazine into the
round-bottom flask, along with a few boiling chips to ensure smooth boiling.

e Heating: Begin to gently heat the flask. The liquid will start to vaporize.

o Temperature Measurement: Position the thermometer bulb just below the side arm of the
distillation head to accurately measure the temperature of the vapor that is in equilibrium with
the boiling liquid.

» Data Recording: The temperature will rise and then stabilize. The constant temperature
observed during the collection of the distillate is recorded as the boiling point of the
substance.[4] It is important to note the atmospheric pressure at the time of the experiment,
as boiling point is pressure-dependent.

Determination of Density

Density is a fundamental physical property defined as the mass of a substance per unit
volume.[5] For a liquid, it can be accurately determined using a pycnometer or a volumetric
flask.

Methodology:
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o Mass of Empty Container: Accurately weigh a clean, dry volumetric flask of a known volume

(e.g., 10 mL) on an analytical balance.

o Mass of Container with Sample: Carefully fill the volumetric flask to the calibration mark with
5,6-Dimethyl-2,3-dihydropyrazine. Ensure the temperature of the liquid is recorded. Weigh
the filled flask.

o Calculation: The mass of the liquid is the difference between the mass of the filled flask and
the empty flask. The density is then calculated by dividing the mass of the liquid by its known

volume.[6]

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures for determining
the boiling point and density of 5,6-Dimethyl-2,3-dihydropyrazine.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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